Cas no 1368013-13-1 (4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline)

• Product Name: 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline
• CAS No: 1368013-13-1
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 6032080
• PubChem ID: 82534394
• Update Time: 2025-09-27

4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline
• EN300-1934230
• 1368013-13-1

• Inchi： 1S/C11H15F3N2/c1-16(2)9-5-3-8(4-6-9)10(7-15)11(12,13)14/h3-6,10H,7,15H2,1-2H3
• InChI Key： JLSMBMZSEOXRHK-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1)N(C)C)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline

Research Briefing on 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline (CAS: 1368013-13-1)

4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline (CAS: 1368013-13-1) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This briefing provides an overview of the latest research advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's trifluoromethyl group and aromatic amine moiety contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, where it served as a key pharmacophore in targeting aberrant signaling pathways in cancer cells. The study highlighted the compound's ability to improve pharmacokinetic profiles and reduce off-target effects compared to non-fluorinated analogs.

In addition to its therapeutic potential, 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline has been investigated for its role in chemical biology probes. Researchers have utilized its fluorescent properties to develop imaging agents for tracking cellular processes in real-time. A recent ACS Chemical Biology publication detailed its incorporation into a FRET-based biosensor, enabling the visualization of protease activity in live cells with high spatial and temporal resolution. This application underscores the compound's versatility beyond traditional drug development.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline have been reported. A 2024 Organic Letters article described a catalytic asymmetric synthesis route that achieves high enantioselectivity, addressing previous challenges in obtaining optically pure forms of the compound. This advancement is particularly relevant for the development of chiral drugs where stereochemistry plays a critical role in biological activity.

Ongoing research continues to explore the broader applications of this compound. Preliminary data from unpublished studies suggest its potential in neurodegenerative disease research, where it may serve as a precursor for the development of tau protein aggregation inhibitors. Furthermore, its physicochemical properties are being evaluated for drug formulation optimization, particularly in enhancing blood-brain barrier penetration for central nervous system targets.

In conclusion, 4-(3-amino-1,1,1-trifluoropropan-2-yl)-N,N-dimethylaniline represents a promising chemical entity with multifaceted applications in medicinal chemistry and chemical biology. The recent studies highlighted in this briefing demonstrate its growing importance in drug discovery and biological research. Future investigations will likely focus on expanding its therapeutic indications and optimizing its synthetic accessibility for large-scale production.